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Compound of Interest

Compound Name: Hex-2-ynedioic acid

Cat. No.: B14131801 Get Quote

A Note to the Reader: Comprehensive experimental data for "Hex-2-ynedioic acid" is not

readily available in the public domain. The following application notes and protocols are

provided for a closely related and well-documented compound, Acetylenedicarboxylic acid

(But-2-ynedioic acid). This information is intended to serve as a valuable reference for

researchers, scientists, and drug development professionals working with related alkynoic

dicarboxylic acids.

Acetylenedicarboxylic acid is a versatile organic compound utilized as a building block in the

synthesis of various chemical structures, including heterocyclic compounds and as a dienophile

in Diels-Alder reactions.[1] Its derivatives have applications in the development of novel

materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs).

[2]

Physicochemical Properties
A summary of the key physicochemical properties of Acetylenedicarboxylic acid is provided in

the table below.
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Property Value

IUPAC Name But-2-ynedioic acid

Other Names Acetylenedicarboxylic acid

CAS Number 142-45-0

Molecular Formula C₄H₂O₄

Molar Mass 114.06 g/mol

Appearance Crystalline solid

Melting Point 175-176 °C (decomposes)

Solubility Soluble in diethyl ether

Experimental Protocols
The following protocols are detailed methodologies for the synthesis and purification of

acetylenedicarboxylic acid and related compounds.

Protocol 1: Synthesis of Acetylenedicarboxylic Acid from α,β-Dibromosuccinic Acid

This protocol is based on the first described synthesis of acetylenedicarboxylic acid.[1]

Materials:

α,β-Dibromosuccinic acid

Potassium hydroxide (KOH)

Methanol or Ethanol

Sulfuric acid (H₂SO₄)

Diethyl ether

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, beaker,

etc.)
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Magnetic stirrer and heating mantle

Filtration apparatus

Procedure:

Dissolve α,β-dibromosuccinic acid in methanol or ethanol in a round-bottom flask equipped

with a magnetic stirrer and a condenser.

Prepare a solution of potassium hydroxide in the same alcohol.

Slowly add the potassium hydroxide solution to the α,β-dibromosuccinic acid solution while

stirring. The reaction is exothermic and may require cooling to maintain a controlled

temperature.

After the addition is complete, heat the mixture to reflux for a specified period to ensure the

completion of the reaction, which yields potassium bromide and potassium

acetylenedicarboxylate.[1]

Cool the reaction mixture and separate the precipitated salts (potassium bromide and

potassium acetylenedicarboxylate) by filtration.

Treat the collected salts with a calculated amount of sulfuric acid to protonate the

acetylenedicarboxylate to acetylenedicarboxylic acid.

Extract the acetylenedicarboxylic acid from the aqueous solution using diethyl ether.

Dry the ether extract over anhydrous sodium sulfate.

Evaporate the diethyl ether to obtain the crystalline acetylenedicarboxylic acid.

Protocol 2: General Purification of a Dicarboxylic Acid by Extraction and Recrystallization

This protocol provides a general method for the purification of acidic organic compounds.

Materials:

Crude dicarboxylic acid
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Ethyl acetate

Concentrated hydrochloric acid (HCl)

Aqueous sodium carbonate (Na₂CO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Appropriate solvent for recrystallization (e.g., aqueous methanol)

Separatory funnel

Standard laboratory glassware

Procedure:

Dissolve the crude product in ethyl acetate.

To remove impurities, convert the acid into its sodium salt by washing the organic solution

with an aqueous solution of sodium carbonate.[3] The sodium salt of the dicarboxylic acid will

move to the aqueous layer.

Separate the aqueous layer containing the sodium salt of the dicarboxylic acid.

Acidify the aqueous phase with concentrated hydrochloric acid to regenerate the dicarboxylic

acid, which will precipitate if it is a solid or can be extracted.[3]

Extract the purified dicarboxylic acid with multiple portions of ethyl acetate.[3]

Combine the organic extracts and dry them over anhydrous sodium sulfate.[3]

Evaporate the solvent under reduced pressure to obtain the purified dicarboxylic acid.[3]

For further purification, recrystallize the solid product from a suitable solvent system, such as

aqueous methanol.

Diagrams
Synthesis Workflow for Acetylenedicarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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